1-Benzyl-6-fluoro-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-benzyl-6-fluoro-3-(4-fluorobenzoyl)quinolin-4-one
• InChI: InChI=1S/C23H15F2NO2/c24-17-8-6-16(7-9-17)22(27)20-14-26(13-15-4-2-1-3-5-15)21-11-10-18(25)12-19(21)23(20)28/h1-12,14H,13H2
• InChI Key: LVXULHITFGHXHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=O)C3=C2C=CC(=C3)F)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H15F2NO2
• Molecular Weight: 375.4 g/mol

Description

“1-Benzyl-6-fluoro-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one” is a chemical compound with the molecular formula C23H15F2NO2. Its average mass is 375.367 Da and its mono-isotopic mass is 375.107086 Da. This product is not intended for human or veterinary use and is for research use only.

Scientific Research Applications

Synthesis and Transformation of Fluorinated Compounds

The compound's utility is exemplified in the synthesis and transformation of fluorinated compounds. For instance, fluorinated heterocycles, crucial in pharmaceutical and agrochemical industries, are synthesized through rhodium(III)-catalyzed C-H activation and coupling with difluorovinyl tosylate, showcasing the compound's role in generating structurally diverse heterocycles with potential applications in drug discovery and development (Wu et al., 2017).

Interaction Studies with Human Serum Albumin

The interaction between fluorine-substituted dihydroquinazoline derivatives and human serum albumin (HSA) has been explored, indicating that these compounds can bind to HSA, induce conformational and secondary structure changes, and quench HSA's intrinsic fluorescence. Such studies are essential for understanding the pharmacokinetics and pharmacodynamics of potential therapeutic agents (Wang et al., 2016).

Fluorescence Quenching and Enhancement Studies

The compound's involvement in fluorescence studies, particularly quenching, and enhancement via hydrogen bonding interactions, underscores its potential in developing sensitive, selective probes for biochemical and medical research. Such applications include the study of solvent-dependent fluorescence emission and the interaction with polyhydroxy compounds, contributing to the understanding of molecular interactions and the design of fluorescent markers (Tamuly et al., 2006).

Photostability and Photophysical Properties

Research into the photostability and basic photophysical properties of novel fluorophores containing the compound indicates its potential in developing materials with improved photostability and unique fluorescent properties. This has implications for the design of materials and molecules for optical applications, including organic light-emitting diodes (OLEDs) and fluorescent markers (Bojinov & Panova, 2007).